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Compound of Interest

Compound Name: Gly-Gly-Leu

Cat. No.: B081303 Get Quote

For immediate release: A comprehensive technical resource for researchers, scientists, and

drug development professionals seeking to procure high-purity Glycyl-Glycyl-L-Leucine (Gly-
Gly-Leu). This guide provides a comparative overview of commercial suppliers, detailed

experimental protocols for quality verification, and a logical workflow for sourcing and validation

to ensure the integrity of research and development activities.

Commercial Suppliers of High-Purity Gly-Gly-Leu
The selection of a reliable supplier is critical to ensuring the quality and consistency of Gly-Gly-
Leu used in experimental and developmental pipelines. Purity, analytical validation, and proper

documentation are key factors to consider. Below is a summary of commercially available Gly-
Gly-Leu, compiled from various suppliers.
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Supplier
Product
Name

Purity
Analytical
Method

CAS
Number

Molecular
Formula

Additiona
l
Informati
on

Chem-

Impex

Gly-Gly-

Leu-OH
≥ 98% HPLC

14857-82-

0

C₁₀H₁₉N₃O

₄

Offers

Certificate

of Analysis

(COA) and

Safety

Data Sheet

(SDS).[1]

MedchemE

xpress

Gly-Gly-

Leu
97.0%

Not

Specified

Not

Specified

Not

Specified

Provides

COA and

SDS.[2]

TCI

America

Glycyl-L-

leucine
>99.0% (T) 869-19-2

Not

Specified

ProFACT

Proteomics

, Inc.

Glycyl-

Glycyl-L-

Leucine

extrapure

99%
Not

Specified

Not

Specified

Not

Specified
[3]

Sigma-

Aldrich

Leu-Gly-

Gly
≥98% TLC 1187-50-4

C₁₀H₁₉N₃O

₄

Chem-

Impex

DL-Leu-

Gly-Gly-

OH

≥ 99% TLC 4337-37-5
C₁₀H₁₉N₃O

₄
[4]

Experimental Protocols for Quality Verification
Upon receipt of Gly-Gly-Leu, it is imperative to perform in-house quality control to verify the

purity and identity of the compound. The following are standard experimental protocols that can

be adapted for this purpose.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Objective: To determine the purity of the Gly-Gly-Leu sample by separating it from any

potential impurities.

Materials:

Gly-Gly-Leu sample

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

C18 reverse-phase HPLC column

HPLC system with a UV detector

Methodology:

Sample Preparation:

Prepare a stock solution of the Gly-Gly-Leu sample at a concentration of 1 mg/mL in

HPLC-grade water.

Filter the sample solution through a 0.22 µm syringe filter before injection.

Chromatographic Conditions:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Gradient:

0-5 min: 5% B
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5-25 min: 5-95% B (linear gradient)

25-30 min: 95% B

30-35 min: 95-5% B (linear gradient)

35-40 min: 5% B

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detection Wavelength: 214 nm

Injection Volume: 10 µL

Data Analysis:

Integrate the peak areas of all detected components.

Calculate the purity of Gly-Gly-Leu as the percentage of the main peak area relative to

the total area of all peaks.

Mass Spectrometry (MS) for Identity Confirmation
Objective: To confirm the molecular weight of Gly-Gly-Leu.

Materials:

Gly-Gly-Leu sample

Mass spectrometer (e.g., ESI-MS)

Methanol or other suitable solvent

Methodology:

Sample Preparation:
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Prepare a dilute solution of the Gly-Gly-Leu sample (approximately 10 µg/mL) in an

appropriate solvent for direct infusion into the mass spectrometer.

Mass Spectrometry Analysis:

Infuse the sample into the mass spectrometer.

Acquire the mass spectrum in positive ion mode.

Look for the protonated molecular ion [M+H]⁺. The theoretical molecular weight of Gly-
Gly-Leu is 245.28 g/mol .[1]

Sourcing and Validation Workflow
The following diagram illustrates a recommended workflow for sourcing and validating high-

purity Gly-Gly-Leu for research applications.
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Sourcing

In-House Validation

Implementation

Identify Potential Suppliers

Request Technical Data Sheets & Certificates of Analysis

Evaluate Supplier Reputation & Purity Claims

Select Supplier & Procure Small Batch for Testing

Visual Inspection of Product

Receive Sample

Perform HPLC for Purity Verification Conduct Mass Spectrometry for Identity Confirmation

Compare Results with Supplier's COA

Decision: Accept or Reject Batch

Reject

Release for Research Use

Accept

Procure Larger Quantities

Maintain Batch Records & Documentation

Click to download full resolution via product page

Caption: Workflow for sourcing and validating high-purity Gly-Gly-Leu.
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This guide provides a foundational framework for sourcing and validating high-purity Gly-Gly-
Leu. Researchers are encouraged to adapt these protocols to their specific needs and

available instrumentation. By implementing a rigorous quality control process, the scientific

community can ensure the reliability and reproducibility of their research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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